Cas no 746671-46-5 (Benzamide, 5-chloro-2-[(1-oxobutyl)amino]-)
Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 5-chloro-2-[(1-oxobutyl)amino]-
-
- Inchi: 1S/C11H13ClN2O2/c1-2-3-10(15)14-9-5-4-7(12)6-8(9)11(13)16/h4-6H,2-3H2,1H3,(H2,13,16)(H,14,15)
- InChI Key: PSDNYDMQECOZCU-UHFFFAOYSA-N
- SMILES: C(N)(=O)C1=CC(Cl)=CC=C1NC(=O)CCC
Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-11685076-1.0g |
2-butanamido-5-chlorobenzamide |
746671-46-5 | 95% | 1.0g |
$0.0 | 2022-12-27 |
Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Benzamide, 5-chloro-2-[(1-oxobutyl)amino]-
Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- (CAS No. 746671-46-5): An Overview of Its Properties and Applications
Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- (CAS No. 746671-46-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its benzamide core, a chlorine substituent at the 5-position, and an amino group linked to a butanoyl moiety at the 2-position. The combination of these functional groups imparts distinct properties that make it a valuable candidate for further investigation.
The chemical structure of Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- is represented by the formula C10H11ClNO2. The benzamide core is a common scaffold in many pharmaceuticals, known for its ability to modulate biological activities through interactions with various receptors and enzymes. The presence of the chlorine atom at the 5-position introduces additional electronic and steric effects, which can influence the compound's binding affinity and selectivity. The butanoyl-amino group at the 2-position adds further complexity and reactivity, making this compound a versatile platform for chemical modifications and derivatizations.
In terms of physical properties, Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- is typically a solid at room temperature with a melting point ranging from 130 to 135°C. It is moderately soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are important for its use in solution-based reactions and formulations. The compound also exhibits good stability under standard laboratory conditions, making it suitable for long-term storage and handling.
The biological activity of Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- has been the subject of several recent studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway. These findings suggest that Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- could be developed into a novel therapeutic agent for inflammatory diseases.
Another promising application of Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- is in the field of cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These effects are thought to be mediated by the compound's ability to interact with specific proteins involved in cell survival and proliferation. Further investigations are underway to explore its potential as an anticancer agent.
The pharmacokinetic properties of Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- have also been studied to assess its suitability for therapeutic applications. In animal models, this compound has shown good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing regimens. Additionally, it undergoes metabolism primarily through hepatic enzymes, resulting in metabolites that are excreted via urine and feces.
In terms of toxicity, preliminary studies have indicated that Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- has low acute toxicity when administered orally or intraperitoneally to rodents. However, more comprehensive toxicological evaluations are needed to fully understand its safety profile in humans. These studies will be crucial for advancing this compound into clinical trials.
The synthesis of Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- can be achieved through several routes, each offering different advantages depending on the desired scale and purity requirements. One common approach involves the reaction of 5-chloroaniline with butyryl chloride followed by amidation with benzoic acid or an appropriate derivative. This method yields high-purity product with good yields and is scalable for industrial production.
Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods for producing Benzamide, 5-chloro-2-[(1-oxobutyl)amino]-. For example, catalytic methods using transition metal complexes have been explored to improve reaction selectivity and reduce waste generation. These innovations not only enhance the economic viability of large-scale production but also align with sustainable chemistry principles.
In conclusion, Benzamide, 5-chloro-2-[(1-oxobutyl)amino]- (CAS No. 746671-46-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities that warrant further investigation as potential therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.
746671-46-5 (Benzamide, 5-chloro-2-[(1-oxobutyl)amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)